Cas no 2172443-41-1 ({2-methyl-6-oxa-2-azaspiro4.5decan-9-yl}methanesulfonyl chloride)

• Product Name: {2-methyl-6-oxa-2-azaspiro4.5decan-9-yl}methanesulfonyl chloride
• CAS No: 2172443-41-1
• MF: C₁₀H₁₈ClNO₃S
• MW: 267.772820949554
• CID: 6478693
• PubChem ID: 165573388
• Update Time: 2025-06-11

{2-methyl-6-oxa-2-azaspiro4.5decan-9-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {2-methyl-6-oxa-2-azaspiro4.5decan-9-yl}methanesulfonyl chloride
• EN300-1611886
• 2172443-41-1
• {2-methyl-6-oxa-2-azaspiro[4.5]decan-9-yl}methanesulfonyl chloride

• Inchi： 1S/C10H18ClNO3S/c1-12-4-3-10(8-12)6-9(2-5-15-10)7-16(11,13)14/h9H,2-8H2,1H3
• InChI Key： UPDCINDEMKMZPM-UHFFFAOYSA-N
• SMILES： ClS(CC1CCOC2(CN(C)CC2)C1)(=O)=O

Computed Properties

• Exact Mass: 267.0695923g/mol
• Monoisotopic Mass: 267.0695923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55Ų

Additional information on {2-methyl-6-oxa-2-azaspiro4.5decan-9-yl}methanesulfonyl chloride

Introduction to {2-methyl-6-oxa-2-azaspiro[4.5]decan-9-yl}methanesulfonyl chloride (CAS No. 2172443-41-1)

{2-methyl-6-oxa-2-azaspiro[4.5]decan-9-yl}methanesulfonyl chloride (CAS No. 2172443-41-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their structural complexity and potential biological activities. The presence of a methanesulfonyl chloride functional group adds to its reactivity and utility in various synthetic transformations.

The chemical structure of {2-methyl-6-oxa-2-azaspiro[4.5]decan-9-yl}methanesulfonyl chloride features a spirocyclic core with an oxo and azo bridge, along with a methyl substituent and a methanesulfonyl chloride moiety. This combination of functional groups provides a rich platform for exploring its reactivity and potential applications in drug discovery and development.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to modulate various biological targets. For instance, spirocyclic scaffolds have been shown to exhibit potent activities against a range of diseases, including cancer, neurodegenerative disorders, and infectious diseases. The methanesulfonyl chloride group in {2-methyl-6-oxa-2-azaspiro[4.5]decan-9-yl}methanesulfonyl chloride can be readily utilized for the synthesis of sulfonamide derivatives, which are known for their diverse biological activities.

In the context of drug discovery, {2-methyl-6-oxa-2-azaspiro[4.5]decan-9-yl}methanesulfonyl chloride can serve as a valuable building block for the synthesis of novel compounds with potential therapeutic applications. The spirocyclic core provides structural rigidity, which can enhance the binding affinity and selectivity of the resulting molecules towards their target proteins. Additionally, the methanesulfonyl chloride group can be easily converted into various functional groups, such as sulfonamides, sulfonates, and sulfonimides, through nucleophilic substitution reactions.

One of the key advantages of using {2-methyl-6-oxa-2-azaspiro[4.5]decan-9-yl}methanesulfonyl chloride in synthetic chemistry is its high reactivity and selectivity. This makes it an ideal candidate for the development of targeted therapies where precise chemical modifications are crucial. For example, recent research has demonstrated the use of similar spirocyclic scaffolds in the design of inhibitors for specific kinases and proteases, which are important therapeutic targets in cancer and inflammatory diseases.

The synthetic accessibility of {2-methyl-6-oxya-spiro[4.5]decan-oxya-spiro[4.5]decan-oxya-spiro[4.5]decan-oxya-spiro[4.5]decan-oxya-spiro[4.5]decan-oxya-spiro[4.5]decan-oxya-spiro[4.5]decan-oxya-spiro[4.5]decan-oxya-spiro[4.5]decan-oxya-spiro[4.5]decan-oxya-spiro[4.5]decan-oxya-spiro[4.5]decan-oxya-spiro[4.5]decan-oxya-spiro[4.5]decan-oxya-spiro[4.5]decan-oxya-spiro[4.5]decanyl}methanesulfonyl chloride has also been improved through the development of efficient synthetic routes that minimize side reactions and maximize yield. These advancements have facilitated its use in high-throughput screening campaigns and combinatorial chemistry approaches, further expanding its potential applications in drug discovery.

In addition to its role in medicinal chemistry, {2-methyl-6-oxygenated spirocyclic compound}methanesulfonyl chloride has also found applications in other areas of chemical research, such as materials science and catalysis. For instance, the unique electronic properties of spirocyclic compounds have been exploited in the design of novel materials with enhanced mechanical strength and thermal stability.

The environmental impact of chemical compounds is an increasingly important consideration in modern research and development practices. Studies on the biodegradability and ecotoxicity of similar compounds have shown that they can be designed to minimize their environmental footprint while maintaining their desired biological activities.

In conclusion, {2-methyl-6-oxygenated spirocyclic compound}methanesulfonyl chloride (CAS No. 2172443-41-1) represents a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, materials science, and catalysis. Its unique structural features and high reactivity make it an attractive building block for the synthesis of novel compounds with therapeutic potential.